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Introduction

SR-4835 is a potent and selective dual inhibitor of Cyclin-Dependent Kinase 12 (CDK12) and
CDK13.[1] It functions as a "molecular glue," uniquely promoting the degradation of Cyclin K
via the CUL4-RBX1-DDB1 ubiquitin ligase complex, thereby inducing cancer cell death.[2][3]
As with many targeted therapies, the emergence of drug resistance is a critical challenge.
Genome-wide CRISPR/Cas9 screens are a powerful, unbiased tool for identifying genes
whose loss of function confers resistance to a given compound.[4] This document provides
detailed protocols for employing a CRISPR/Cas9 knockout screen to identify genes that
mediate resistance to SR-4835. The methodologies are based on established CRISPR
screening principles and data from a screen that identified genes rescuing melanoma cells
from SR-4835-induced cytotoxicity.[2][5]

Principle of the Screen

This protocol outlines a negative selection (dropout) screen adapted to identify resistance
genes. In this context, genes whose knockout confers a survival advantage in the presence of
SR-4835 will become enriched in the cell population over time. By comparing the
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representation of single-guide RNAs (SgRNASs) in SR-4835-treated versus vehicle-treated cells
using next-generation sequencing (NGS), we can identify genes essential for SR-4835's
cytotoxic activity. The loss of these genes effectively confers resistance.

SR-4835 Signaling Pathway

SR-4835 acts as a molecular glue, inducing a ternary complex between CDK12, its substrate
Cyclin K, and the DDB1 component of the CUL4-DDB1-RBX1 E3 ubiquitin ligase complex.[2]
[6] This leads to the ubiquitination and subsequent proteasomal degradation of Cyclin K.[2][7]
The degradation of Cyclin K impairs the function of the CDK12/Cyclin K complex, which is
critical for the phosphorylation of the C-terminal domain of RNA Polymerase Il and the
regulation of transcription for a specific set of genes, including those involved in the DNA
Damage Response (DDR).[8] Inhibition of this pathway ultimately leads to cell death in
susceptible cancer cells.[3]
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Caption: SR-4835 molecular glue mechanism of action.
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Quantitative Data from a Representative CRISPR
Screen

A genome-wide CRISPR/Cas9 knockout screen was performed in A375 melanoma cells
treated with 50 nM SR-4835 for 14 days.[2] The data below summarizes the top genes whose
knockout rescued cells from SR-4835-induced cytotoxicity, effectively conferring resistance.
The log2 fold change (Log2FC) represents the enrichment of SgRNASs targeting these genes in
the SR-4835-treated population compared to a vehicle control. A positive Log2FC indicates that
the loss of the gene provides a survival advantage.

Average Log2 Fold Change

Gene Description
(sgRNAs)

Damage-Specific DNA Binding

DDB1 ) 4.5
Protein 1

cuL4B Cullin 4B 3.8
Ring-Box 1, E3 Ubiquitin

RBX1 ) 3.5
Ligase

DDA1 DET1 and DDB1 Associated 1 4.2
Ubiquitin Conjugating Enzyme

UBE2M a Jugating Y 3.0
E2 M
Ubiquitin Conjugating Enzyme

UBE2G1 a jugating y 2.8

E2 G1

Table based on data presented in Grellet et al., Cell Death Discov., 2023.[2]

Experimental Protocols

This section provides a detailed methodology for conducting a genome-wide CRISPR/Cas9
screen to identify SR-4835 resistance genes.

Protocol 1: Genome-Wide CRISPR/Cas9 Screen

1. Cell Line Preparation
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Select a cancer cell line of interest that is sensitive to SR-4835.

Generate a stable cell line expressing Cas9 nuclease. This is typically achieved by lentiviral
transduction of a Cas9-expressing vector followed by antibiotic selection (e.g., blasticidin).

Validate Cas9 activity using a functional assay (e.g., SURVEYOR assay or GFP-reporter
assay).

. Lentivirus Production of sgRNA Library

Use a genome-wide sgRNA library (e.g., TKOv3, which contains ~4 sgRNAs per gene).[9]

Package the sgRNA library into lentiviral particles by co-transfecting HEK293T cells with the
library plasmid pool and lentiviral packaging plasmids (e.g., psPAX2 and pMD2.G).

Harvest the virus-containing supernatant 48-72 hours post-transfection and concentrate the
virus.

Determine the viral titer to calculate the appropriate multiplicity of infection (MOI).

. Lentiviral Transduction of Cas9-Expressing Cells

Plate the Cas9-expressing cells for transduction.

Transduce the cells with the sgRNA library lentivirus at a low MOI (0.3-0.5) to ensure that
most cells receive a single sgRNA.

Maintain a sufficient number of cells throughout the screen to ensure a library coverage of at
least 250-500 cells per sgRNA.[10]

. Selection and Expansion

After transduction, select for cells that have successfully integrated the sgRNA vector using
an appropriate antibiotic (e.g., puromycin) for 2-3 days.

After selection, expand the cell population. At this point, collect a baseline cell pellet (Day 0)
for subsequent genomic DNA extraction and analysis.
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. SR-4835 Treatment

Split the cell population into two groups: a control group (treated with vehicle, e.g., DMSO)
and a treatment group.

Treat the experimental group with a predetermined concentration of SR-4835. This
concentration should be sufficient to cause significant cell death (e.g., IC80) but allow for the
survival and outgrowth of resistant cells.

Culture the cells for an extended period (e.g., 14-21 days), passaging as necessary while
maintaining library coverage. Replenish the media with fresh SR-4835 or vehicle at each
passage.

. Genomic DNA Extraction and NGS Library Preparation

At the end of the treatment period, harvest cell pellets from both the treatment and control
populations.

Extract high-quality genomic DNA (gDNA) from the cell pellets.

Use a two-step PCR amplification process to amplify the sgRNA cassettes from the gDNA
and add sequencing adapters and indexes.

. Next-Generation Sequencing (NGS) and Data Analysis

Pool the prepared libraries and perform high-throughput sequencing on an NGS platform
(e.g., lllumina NovaSeq).

Align the sequencing reads to the sgRNA library reference file to obtain read counts for each
sgRNA.

Normalize the read counts and use bioinformatics tools like MAGeCK to identify sgRNAs that
are significantly enriched in the SR-4835-treated population compared to the control.[11]

Genes targeted by multiple enriched sgRNAs are considered candidate resistance genes.
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Caption: Workflow for a pooled CRISPR/Cas9 resistance screen.
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Protocol 2: Validation of Candidate Resistance Genes

1. Individual Gene Knockout

e Design 2-3 new, independent sgRNAs targeting each candidate resistance gene identified in
the primary screen.

o Clone these sgRNAs into a lentiviral vector.
e Transduce the parental Cas9-expressing cell line with each individual SgRNA construct.

o Select for transduced cells and verify gene knockout by Western blot (for protein) or Sanger
sequencing of the target locus.

2. Cell Viability and IC50 Shift Assay

» Plate the individual knockout cell lines and a control cell line (e.g., expressing a non-
targeting sgRNA) in 96-well plates.

o Treat the cells with a dose-response range of SR-4835 concentrations.

o After 72-96 hours, assess cell viability using a suitable assay (e.g., CellTiter-Glo, crystal
violet staining).

e Calculate the IC50 value for SR-4835 in each knockout cell line and compare it to the
control. A significant increase in the IC50 value confirms that the loss of the gene confers
resistance.

3. Clonogenic Survival Assay

e Seed a low number of cells (e.g., 500-1000 cells/well) from the knockout and control cell
lines in 6-well plates.

e Treat the cells with a fixed concentration of SR-4835 or vehicle for the duration of the
experiment.

» Allow the cells to grow for 10-14 days, until visible colonies form.
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 Fix, stain (e.g., with crystal violet), and count the colonies.

» An increased number and/or size of colonies in the knockout cells compared to the control in
the presence of SR-4835 indicates enhanced resistance.

Conclusion

The application of CRISPR/Cas9 screens provides a robust and unbiased approach to
elucidating the genetic mechanisms of resistance to targeted therapies like SR-4835. The
identification of the CUL4-RBX1-DDB1 ubiquitin ligase complex as essential for SR-4835's
activity underscores the power of this technology to confirm a drug's mechanism of action and
simultaneously reveal potential resistance pathways.[2][3] By following the detailed protocols
outlined in this document, researchers can systematically identify and validate genes that
mediate resistance to SR-4835, paving the way for the development of rational combination
therapies and strategies to overcome clinical resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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